(5Z)-1-butyl-4-methyl-2,6-dioxo-5-({[3-(trifluoromethyl)phenyl]amino}methylidene)-1,2,5,6-tetrahydropyridine-3-carbonitrile

• IUPAC Name: 1-butyl-6-hydroxy-4-methyl-2-oxo-5-[[3-(trifluoromethyl)phenyl]iminomethyl]pyridine-3-carbonitrile
• InChI: InChI=1S/C19H18F3N3O2/c1-3-4-8-25-17(26)15(10-23)12(2)16(18(25)27)11-24-14-7-5-6-13(9-14)19(20,21)22/h5-7,9,11,27H,3-4,8H2,1-2H3
• InChI Key: ZZDVNGPJQZMSOD-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=C(C(=C(C1=O)C#N)C)C=NC2=CC=CC(=C2)C(F)(F)F)O
• Molecular Formula: C19H18F3N3O2
• Molecular Weight: 377.4 g/mol

Description

(5Z)-1-butyl-4-methyl-2,6-dioxo-5-({[3-(trifluoromethyl)phenyl]amino}methylidene)-1,2,5,6-tetrahydropyridine-3-carbonitrile is a useful research compound. Its molecular formula is C19H18F3N3O2 and its molecular weight is 377.367. The purity is usually 95%.
BenchChem offers high-quality (5Z)-1-butyl-4-methyl-2,6-dioxo-5-({[3-(trifluoromethyl)phenyl]amino}methylidene)-1,2,5,6-tetrahydropyridine-3-carbonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (5Z)-1-butyl-4-methyl-2,6-dioxo-5-({[3-(trifluoromethyl)phenyl]amino}methylidene)-1,2,5,6-tetrahydropyridine-3-carbonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Reactions

The compound serves as a precursor in the synthesis of complex molecular structures. For instance, it is used in one-pot three-component condensation reactions to create amino enone tautomers, showcasing its versatility in synthetic organic chemistry (Oshega et al., 2015). Moreover, it has been utilized to synthesize new series of pyridine and fused pyridine derivatives, highlighting its role in developing novel heterocyclic compounds with potential applications in various fields (Al-Issa, 2012).

Materials Science and Engineering

In materials science, the compound's derivatives have been explored for their potential in solution-processable bulk-heterojunction solar cells. The development of small molecules containing this compound, linked with electron-donating and accepting groups, demonstrates its applicability in enhancing photovoltaic performance and efficiency (Gupta et al., 2015).

Pharmaceutical Research

Although the request specifically excludes drug use, dosage, and side effects, it's worth noting that related structures have been investigated for their anticancer activities. Such studies underscore the broader relevance of this class of compounds in medicinal chemistry research, even if direct applications of the specific molecule are outside the current scope (Abdel-fattah & Elsayed, 2009).

Corrosion Inhibition

Research into heterocyclic derivatives of similar compounds has demonstrated their effectiveness as corrosion inhibitors, which is crucial for protecting metals against corrosion in acidic environments. This application is significant in industrial processes and materials protection (Yadav et al., 2016).

Dyeing and Textiles

The compound's derivatives have been applied in the dyeing of polyester fabrics with disperse dyes, showing its potential in textile applications. The effectiveness of these dyes can be influenced by various factors, including the presence of dispersing agents (Al-Etaibi et al., 2013).